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Compound of Interest

Compound Name: JNJ-26146900

Cat. No.: B1673006 Get Quote

For laboratory professionals engaged in pioneering research, the safe handling and disposal of

investigational compounds like JNJ-26146900 is a critical component of operational excellence

and environmental responsibility. This document provides a comprehensive, step-by-step guide

for the proper disposal of JNJ-26146900, a non-steroidal selective androgen receptor

modulator (SARM). Adherence to these procedures is essential to ensure the safety of

laboratory personnel and to minimize environmental impact.

JNJ-26146900 is an indole derivative with the chemical formula C15H15F3N2O3S.[1] While a

specific Safety Data Sheet (SDS) for JNJ-26146900 is not publicly available, the hazardous

characteristics of the parent compound, indole, provide a basis for a cautious approach to its

disposal. Indole is known to be harmful if swallowed, toxic upon skin contact, capable of

causing serious eye damage, and highly toxic to aquatic life.[2][3][4][5] Therefore, JNJ-
26146900 should be handled as a hazardous substance.

I. Immediate Safety Precautions and Personal
Protective Equipment (PPE)
Before initiating any disposal procedures, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE) to mitigate exposure risks.
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PPE Category Item Material/Standard Purpose

Hand Protection
Chemical-resistant

gloves
Nitrile or neoprene

To prevent skin

contact.

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1 certified
To protect eyes from

splashes.

Body Protection Laboratory coat Standard

To protect skin and

clothing from

contamination.

Respiratory Protection Fume hood Standard

To be used when

handling the

compound in its

powdered form to

avoid inhalation.

II. Step-by-Step Disposal Protocol
The disposal of JNJ-26146900, whether in pure form or as contaminated material, must be

managed as hazardous waste. Under no circumstances should this compound be disposed of

down the drain or in regular solid waste.

Waste Identification and Segregation:

All materials contaminated with JNJ-26146900, including unused compound, solutions,

contaminated labware (e.g., pipette tips, vials, gloves), and spill cleanup materials, must

be segregated as hazardous chemical waste.

Do not mix this waste with other chemical waste streams unless compatibility has been

verified.

Waste Collection and Containerization:

Solid Waste: Collect all solid waste contaminated with JNJ-26146900 in a dedicated, leak-

proof, and clearly labeled hazardous waste container. The container should be made of a
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material compatible with the chemical.

Liquid Waste: Collect all liquid waste containing JNJ-26146900 in a sealable, non-reactive

container. Ensure the container is appropriate for the solvent used.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name "JNJ-26146900," and a clear indication of the associated hazards (e.g.,

"Toxic," "Harmful if Swallowed," "Environmental Hazard").

Storage:

Store the sealed hazardous waste container in a designated and secure satellite

accumulation area within the laboratory.

This area should be away from general laboratory traffic and incompatible chemicals.

Disposal Request:

Once the waste container is full or is no longer needed, arrange for its disposal through

your institution's Environmental Health and Safety (EHS) department.

Follow your institution's specific procedures for hazardous waste pickup.

Experimental Workflow for Disposal
The logical flow for the proper disposal of JNJ-26146900 is depicted in the following diagram.
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JNJ-26146900 Disposal Workflow

Identify Waste
(Pure compound, contaminated labware, solutions)

Segregate as Hazardous Waste

Step 1

Select Appropriate Waste Container
(Leak-proof, compatible material)

Step 2

Label Container Correctly
('Hazardous Waste', Chemical Name, Hazards)

Step 3

Store in Designated Satellite Accumulation Area

Step 4

Arrange for Pickup by EHS

Step 5
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JNJ-26146900 Disposal Workflow

Signaling Pathway of Hazard and Mitigation
Understanding the potential pathway from hazard to exposure is crucial for effective risk

mitigation.
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Hazard Mitigation Pathway
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Hazard Mitigation Pathway

By adhering to these detailed procedures, researchers and laboratory professionals can ensure

the safe and environmentally responsible disposal of JNJ-26146900, thereby upholding the

highest standards of laboratory safety and chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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